3-Chloro-4-[(2-chlorobenzyl)oxy]-5-methoxybenzaldehyde

• IUPAC Name: 3-chloro-4-[(2-chlorophenyl)methoxy]-5-methoxybenzaldehyde
• InChI: InChI=1S/C15H12Cl2O3/c1-19-14-7-10(8-18)6-13(17)15(14)20-9-11-4-2-3-5-12(11)16/h2-8H,9H2,1H3
• InChI Key: RCEISSJAGSJNGG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=O)Cl)OCC2=CC=CC=C2Cl
• Molecular Formula: C15H12Cl2O3
• DSSTOX Substance ID: DTXSID901193025
• Molecular Weight: 311.2 g/mol
• CAS RN: 384857-00-5

Description

3-Chloro-4-[(2-chlorobenzyl)oxy]-5-methoxybenzaldehyde is a chemical compound with the empirical formula C16H14Cl2O3. It is a solid substance and is part of a collection of unique chemicals provided by Sigma-Aldrich.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string ClC1=CC (C ( [H])=O)=CC (OCC)=C1OCC2=CC=CC=C2Cl. This indicates the presence of two chlorobenzyl groups attached to a central benzaldehyde group, with methoxy and ethoxy substituents.

Chemical Reactions Analysis

While specific chemical reactions involving 3-Chloro-4-[(2-chlorobenzyl)oxy]-5-methoxybenzaldehyde are not available, it’s known that similar compounds, such as aryl halides, can undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 325.19. It is a solid substance. The InChI key for this compound is XTZZRBSPLHOYMS-UHFFFAOYSA-N.

Scientific Research Applications

Synthesis of Novel Compounds

Researchers have utilized 3-Chloro-4-[(2-chlorobenzyl)oxy]-5-methoxybenzaldehyde in the synthesis of various compounds. For instance, Bi (2015) and Cheng De-ju (2014, 2015) synthesized non-peptide small molecular antagonist benzamide derivatives and novel non-peptide CCR5 antagonists, respectively, using this compound as a starting material or intermediate (Bi, 2015) (Cheng De-ju, 2014) (Cheng De-ju, 2015).

Anticancer Activity

Lin et al. (2005) prepared a series of benzyloxybenzaldehyde derivatives, including those related to 3-Chloro-4-[(2-chlorobenzyl)oxy]-5-methoxybenzaldehyde, and tested them against the HL-60 cell line for anticancer activity. They found that some of these compounds exhibited significant activity at certain concentrations (Lin et al., 2005).

Structural and Spectroscopic Analysis

Rijal et al. (2022) synthesized derivatives of 3-Chloro-4-[(2-chlorobenzyl)oxy]-5-methoxybenzaldehyde and evaluated their antioxidant activity. They characterized the structure of these compounds using various spectroscopic techniques and assessed their effectiveness as antioxidants (Rijal et al., 2022).

Photocatalytic Oxidation

Higashimoto et al. (2009) investigated the photocatalytic oxidation of benzyl alcohol and its derivatives, including compounds similar to 3-Chloro-4-[(2-chlorobenzyl)oxy]-5-methoxybenzaldehyde, on titanium dioxide under visible light irradiation. This research highlights the potential use of these compounds in photocatalytic applications (Higashimoto et al., 2009).

Molecular and Electronic Properties

Beytur and Avinca (2021) studied the electronic properties, nonlinear optical properties, and spectroscopic properties of compounds related to 3-Chloro-4-[(2-chlorobenzyl)oxy]-5-methoxybenzaldehyde. They used DFT calculations to explore these properties, providing insights into the potential electronic applications of these materials (Beytur & Avinca, 2021).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral - Aquatic Chronic 4. It has a GHS07 signal word warning. The hazard statements associated with it are H302 - H413. The precautionary statements are P301 + P312 + P330.